1-Pyridin-2-yl-ethylamine
Overview
Description
1-Pyridin-2-yl-ethylamine, also known as 2-(1-Aminoethyl)pyridine, is an organic compound with the empirical formula C7H10N2 and a molecular weight of 122.17 . It is used for research and development purposes .
Synthesis Analysis
A series of novel tridentate ligands with nitrogen and oxygen donor sites was synthesized starting from enantiomerically pure (S)- and ®-1-(pyridin-2-yl)ethylamine . An electro-oxidative method for the ring opening of imidazopyridine derivatives has also been reported .Molecular Structure Analysis
The molecular structure of 1-Pyridin-2-yl-ethylamine consists of a pyridine ring attached to an ethylamine group . The SMILES string for this compound is CC(N)c1ccccn1 .Scientific Research Applications
Application 1: Chiral Resolution
- Scientific Field : Inorganic Chemistry
- Summary of the Application : 1-Pyridin-2-yl-ethylamine (PEA) is used in a novel chiral resolution method . This method involves the sequential conversion of PEA to 1-(pyridin-2-yl)-N-((4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)ethylamine (PIC) and then to dichloro{(E)-1-(pyridin-2-yl)-N-(1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)ethylamine}zinc (PIC-Zn) .
- Methods of Application or Experimental Procedures : The method allows for the spontaneous separation of two compounds, RE-PIC-Zn and SE-PIC-Zn, by fractional crystallization . The cohesive energies (Ecoh) of the respective crystals were obtained via DFT calculations under periodic boundary conditions with a plane wave basis set .
- Results or Outcomes : The overall yields of both (S)- and ®-PEA were 24.8% with estimated ee values of 98 and 99%, respectively . The energy preference for forming diastereopure crystals over their corresponding diastereomeric mixture crystals is approximately 8 kcal mol−1 .
Application 2: Histamine Agonist
- Scientific Field : Pharmacology
- Summary of the Application : 1-Pyridin-2-yl-ethylamine is a histamine agonist, which means it can bind to and activate histamine receptors . Specifically, it is selective for the H1 subtype of histamine receptors .
- Methods of Application or Experimental Procedures : As a histamine agonist, 1-Pyridin-2-yl-ethylamine can be used in pharmacological research to study the function and regulation of H1 histamine receptors .
- Results or Outcomes : The specific outcomes of these studies can vary widely depending on the specific research question and experimental design .
Application 3: Synthesis of Anti-Fibrosis Agents
- Scientific Field : Medicinal Chemistry
- Summary of the Application : 1-Pyridin-2-yl-ethylamine can be used in the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives . These derivatives have been studied for their anti-fibrosis activity .
- Methods of Application or Experimental Procedures : The specific methods for synthesizing these derivatives and testing their anti-fibrosis activity would be detailed in the original research articles .
- Results or Outcomes : The specific results of these studies would depend on the specific compounds synthesized and the models used to test their anti-fibrosis activity .
Safety And Hazards
Future Directions
A novel chiral resolution method for racemic 1-(pyridin-2-yl)ethylamine was developed, which allowed for the spontaneous separation of dichloro {(1R, E)-1-(pyridin-2-yl)-N-(1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)ethylamine}zinc (RE-PIC-Zn) and dichloro {(1S, E)-1-(pyridin-2-yl)-N-(1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene)ethylamine}zinc (SE-PIC-Zn) by fractional crystallization . This represents a promising direction for future research and applications of this compound.
properties
IUPAC Name |
1-pyridin-2-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-6(8)7-4-2-3-5-9-7/h2-6H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDNHLCRMUIGNBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90962269 |
Source
|
| Record name | 1-(2-Pyridinyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90962269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Pyridin-2-yl-ethylamine | |
CAS RN |
42088-91-5 |
Source
|
| Record name | 1-(2-Pyridinyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90962269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(pyridin-2-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
